Cas no 105876-32-2 (Methyl 4-hydroxy-7-methoxy-1-benzofuran-5-carboxylate)
105876-32-2 structure
Product Name:Methyl 4-hydroxy-7-methoxy-1-benzofuran-5-carboxylate
CAS No:105876-32-2
MF:C11H10O5
MW:222.194103717804
CID:1164913
PubChem ID:13689324
Update Time:2025-04-20
Methyl 4-hydroxy-7-methoxy-1-benzofuran-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-hydroxy-7-methoxy-1-benzofuran-5-carboxylate
- Methyl 4-hydroxy-7-methoxybenzofuran-5-carboxylate
- 105876-32-2
- DTXSID40546790
-
- Inchi: 1S/C11H10O5/c1-14-8-5-7(11(13)15-2)9(12)6-3-4-16-10(6)8/h3-5,12H,1-2H3
- InChI Key: WMMLGJAMMYVKFV-UHFFFAOYSA-N
- SMILES: O1C=CC2C(=C(C(=O)OC)C=C(C1=2)OC)O
Computed Properties
- Exact Mass: 222.0528
- Monoisotopic Mass: 222.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 68.9Ų
Experimental Properties
- PSA: 68.9
Methyl 4-hydroxy-7-methoxy-1-benzofuran-5-carboxylate Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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